2-(1,3-Thiazol-2-yl)quinoline

• IUPAC Name: 2-quinolin-2-yl-1,3-thiazole
• InChI: InChI=1S/C12H8N2S/c1-2-4-10-9(3-1)5-6-11(14-10)12-13-7-8-15-12/h1-8H
• InChI Key: ALMRBVMIIFJGOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3=NC=CS3
• Molecular Formula: C12H8N2S
• DSSTOX Substance ID: DTXSID701320507
• Molecular Weight: 212.27 g/mol
• Solubility: 10.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 93472-35-6

Description

“2-(1,3-Thiazol-2-yl)quinoline” is a compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives were synthesized in good yields.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

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Antiretroviral Activity

Thiazoles also have antiretroviral properties. .

Antifungal Activity

Thiazoles have been found to have antifungal properties. . .

Anticancer Activity

Thiazoles have shown potential in cancer treatment. . .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Antioxidant Activity

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Hepatoprotective Activities

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